3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate

• IUPAC Name: (3-nitrophenyl)methyl 2-acetamido-5-bromobenzoate
• InChI: InChI=1S/C16H13BrN2O5/c1-10(20)18-15-6-5-12(17)8-14(15)16(21)24-9-11-3-2-4-13(7-11)19(22)23/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: WKCJFGHJOXNSQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)Br)C(=O)OCC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H13BrN2O5
• Molecular Weight: 393.19 g/mol

Description

3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate is an organic compound that features a nitrobenzyl group, an acetylamino group, and a bromobenzoate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate typically involves multiple steps, including nitration, bromination, and esterification reactions. The process begins with the nitration of benzyl compounds to introduce the nitro group. This is followed by bromination to add the bromine atom to the benzene ring. Finally, esterification is carried out to form the benzoate ester.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the bromine atom.

Major Products Formed

Oxidation: Formation of nitroso or hydroxylamine derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the acetylamino group can form hydrogen bonds with biological molecules. The bromine atom can undergo substitution reactions, allowing the compound to modify its target molecules.

Comparison with Similar Compounds

Similar Compounds

• 3-nitrobenzyl bromide
• 2-(acetylamino)-5-bromobenzoic acid
• 3-nitrobenzyl acetate

Uniqueness

3-nitrobenzyl 2-(acetylamino)-5-bromobenzoate is unique due to the combination of its functional groups, which provide a diverse range of chemical reactivity and potential applications. The presence of both nitro and acetylamino groups allows for versatile interactions with various molecular targets, making it a valuable compound in research and industrial applications.